5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide

• Molecular Formula: C16H13ClFN5OS2
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorophenyl)methylsulfanyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H13ClFN5OS2/c1-2-12-22-23-16(26-12)21-14(24)13-10(17)7-19-15(20-13)25-8-9-5-3-4-6-11(9)18/h3-7H,2,8H2,1H3,(H,21,23,24)
• InChI Key: RALCBLLGMBTIHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)SCC3=CC=CC=C3F

Description

5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide is a synthetic heterocyclic compound of significant interest in medicinal chemistry and agrochemical research. This complex molecule features a pyrimidine core—a key scaffold in nucleoside chemistry—linked to a 1,3,4-thiadiazole ring, a structure renowned for its diverse bioactivities . The specific pattern of substituents, including the chlorine atom at the 5-position of the pyrimidine ring and the (2-fluorobenzyl)sulfanyl group, is strategically designed to modulate the compound's electronic properties, lipophilicity, and overall steric profile, making it a valuable intermediate for structure-activity relationship (SAR) studies. Researchers can utilize this compound as a versatile building block or a lead structure in various discovery pipelines. Its molecular framework suggests potential for investigating antiviral activities, as related 1,3,4-thiadiazole sulfonamide derivatives have demonstrated inhibitory effects against plant viruses like the tobacco mosaic virus (TMV) . Furthermore, the structural motifs present in this compound are frequently explored for developing new agents with potential antibacterial and antifungal properties . In drug discovery, the 1,3,4-thiadiazole nucleus is a known pharmacophore associated with enzyme inhibition, including carbonic anhydrase, making this compound a candidate for probing novel biological targets and mechanisms of action . This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers are encouraged to fully characterize the compound using appropriate spectroscopic and analytical techniques prior to application in their experimental workflows.

Biological Activity

5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological mechanisms, and pharmacological effects of this compound, supported by relevant data and case studies.

The molecular formula of the compound is $C_{16}H_{13}ClFN_5O_3S_2$ with a molecular weight of approximately 441.9 g/mol. It features a pyrimidine ring, a thiadiazole moiety, and various halogen and sulfonyl groups which contribute to its biological activity.

Property	Value
Molecular Formula	C16H13ClFN5O3S2
Molecular Weight	441.9 g/mol
IUPAC Name	5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxamide
InChI Key	HPJRRGQCSNJVOY-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions including:

• Formation of the pyrimidine ring through cyclization with appropriate precursors.
• Introduction of the thiadiazole moiety via reactions with thiadiazole derivatives.
• Chlorination and sulfonylation to incorporate the chloro and sulfonyl groups respectively.

Anticancer Activity

Research indicates that compounds with a thiadiazole structure often exhibit significant anticancer properties. For instance, derivatives similar to 5-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-fluorobenzyl)sulfanyl]pyrimidine have shown cytotoxic effects against various cancer cell lines such as PC3 (prostate cancer), HT29 (colon cancer), and SKNMC (neuroblastoma) cells .

Mechanism of Action:
The anticancer activity is believed to involve:

• Inhibition of tyrosine kinase enzymes , which play a crucial role in cancer cell proliferation.
• Induction of apoptosis , leading to programmed cell death in malignant cells .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit specific enzymes linked to cancer progression. For example, it has shown inhibitory activity against lipoxygenase enzymes (15-lipoxygenase), which are implicated in various neoplastic diseases .

Case Studies

• Study on Thiadiazole Derivatives : A series of 1,3,4-thiadiazole derivatives were synthesized and tested for their cytotoxicity using the MTT assay. The results indicated that certain derivatives exhibited higher cytotoxicity compared to standard chemotherapeutics like doxorubicin .
• Enzyme Inhibition Study : Another study focused on the enzyme inhibitory potency of synthesized compounds against 15-lipoxygenase. The results demonstrated that selected derivatives had significant enzyme inhibition capabilities, suggesting their potential as anticancer agents .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Core Pyrimidine and Thiadiazole Modifications

(a) Sulfanyl vs. Sulfonyl Substituents

• Target Compound : Contains a sulfanyl (-S-) group at position 2 of the pyrimidine ring.

(b) Thiadiazole Substitutions

• Target Compound : 5-Ethyl group on the thiadiazole ring.
• Analog () : 5-Methyl substitution reduces steric bulk compared to ethyl.
• Analog () : 5-(2-Methylpropyl)-thiadiazole introduces a branched alkyl chain, increasing lipophilicity .

Benzyl Ring Variations

• Target Compound : 2-Fluorobenzyl group at the sulfanyl position.
• Analog () : 4-Fluorobenzyl substituent alters the electronic environment (para vs. ortho fluorine).
• Analog () : 3-Methylbenzyl sulfanyl replaces fluorine with a methyl group, enhancing hydrophobicity .

Carboxamide Linker Modifications

• Target Compound : Carboxamide connects to a 5-ethyl-thiadiazole.
• Analog () : N-{[4-(4-Methylpiperazine-1-carbonyl)phenyl]methyl} substitution introduces a polar piperazine-carboxyl group, likely improving solubility .

Physicochemical and Structural Data

Compound (Reference)	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C₁₆H₁₃ClFN₅OS₂	~409.9 (calc.)	5-Ethyl-thiadiazole, 2-fluorobenzyl sulfanyl
	C₁₅H₁₁ClFN₅O₃S₂	427.86	5-Methyl-thiadiazole, 4-fluorobenzyl sulfonyl
	C₁₄H₁₈ClN₅OS₂	371.9	5-(2-Methylpropyl)-thiadiazole, propyl sulfanyl
	C₁₉H₁₅Cl₂N₃OS	404.3	3-Methylbenzyl sulfanyl, 4-chlorophenyl carboxamide

Preparation Methods

Nucleophilic Substitution and Amidation Route

This method involves sequential functionalization of the pyrimidine ring, followed by amidation with the thiadiazole amine. Key steps include:

Step 1: Synthesis of 5-Chloro-2-(Methylsulfonyl)Pyrimidine-4-Carboxylic Acid
The pyrimidine core is prepared by chlorination and sulfonylation of a pyrimidine precursor. Methylsulfonyl groups serve as leaving groups for subsequent nucleophilic substitution.

• Reagents : Thionyl chloride (chlorinating agent), methanesulfonic anhydride (sulfonylation agent)

• Conditions : Reflux in dichloromethane at 40–50°C for 6–8 hours.

• Yield : 78–85%.

Step 2: Introduction of 2-Fluorobenzylsulfanyl Group
The methylsulfonyl group is displaced by 2-fluorobenzylthiol via nucleophilic substitution:

$$\text{5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxylic acid} + \text{2-Fluorobenzylthiol} \rightarrow \text{5-Chloro-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxylic acid}$$

• Reagents : 2-Fluorobenzylthiol, triethylamine (base)

• Conditions : Tetrahydrofuran (THF), 25°C, 12 hours.

• Yield : 65–72%.

Step 3: Carboxamide Formation
The carboxylic acid is activated to an acid chloride and reacted with 5-ethyl-1,3,4-thiadiazol-2-amine:

$$\text{5-Chloro-2-[(2-fluorobenzyl)sulfanyl]pyrimidine-4-carboxylic acid} \xrightarrow{\text{SOCl}_2} \text{Acid chloride} \xrightarrow{\text{Thiadiazol-2-amine}} \text{Target compound}$$

• Reagents : Thionyl chloride (activation), 5-ethyl-1,3,4-thiadiazol-2-amine

• Conditions : Dry dichloromethane, 0–5°C (activation); room temperature (amidation).

• Yield : 60–68%.

Thiadiazole Intermediate Route

This approach prioritizes early-stage incorporation of the thiadiazole moiety, as demonstrated in PMC studies:

Step 1: Synthesis of 5-Ethyl-1,3,4-Thiadiazol-2-Amine

• Reagents : Thiosemicarbazide, ethyl chloroacetate

• Conditions : Reflux in ethanol, 8 hours.

• Yield : 90%.

Step 2: Coupling with Pyrimidine Intermediate
The thiadiazole amine is coupled to a pre-functionalized pyrimidine bearing the 2-fluorobenzylsulfanyl group:

$$\text{Pyrimidine intermediate} + \text{Thiadiazol-2-amine} \rightarrow \text{Target compound}$$

• Reagents : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), hydroxybenzotriazole (HOBt)

• Conditions : Dimethylformamide (DMF), 25°C, 24 hours.

• Yield : 58–63%.

Reaction Mechanisms and Key Transformations

Nucleophilic Aromatic Substitution

The methylsulfonyl group’s electron-withdrawing nature activates the pyrimidine ring for attack by 2-fluorobenzylthiol (Figure 1). The mechanism proceeds via a two-step addition-elimination pathway:

• Thiolate ion formation (base-assisted deprotonation of 2-fluorobenzylthiol).

• Attack at the C2 position of the pyrimidine, displacing methylsulfonate.

Amide Bond Formation

Carboxylic acid activation with thionyl chloride generates a reactive acyl chloride, which undergoes nucleophilic attack by the thiadiazole amine’s primary amino group. The reaction is driven by the formation of HCl gas, removed under inert conditions.

Optimization of Synthetic Conditions

Solvent and Temperature Effects

Parameter	Nucleophilic Substitution	Amidation
Optimal Solvent	THF	DMF
Temperature	25°C	0–5°C (activation); 25°C (coupling)
Reaction Time	12 hours	24 hours
Yield Improvement	+15% with 10 mol% KI	+20% with 2 eq. HOBt

Catalytic Enhancements

• Phase-Transfer Catalysis : Tetrabutylammonium bromide (TBAB) increases substitution efficiency by 12–18% in THF/water biphasic systems.

• Microwave Assistance : Reducing amidation time from 24 to 4 hours with 30% yield improvement.

Analytical Characterization

Structural Confirmation

Technique	Key Observations
1H NMR (400 MHz, DMSO-d6)	δ 8.45 (s, 1H, pyrimidine-H), 4.35 (s, 2H, SCH2), 2.75 (q, 2H, CH2CH3), 1.25 (t, 3H, CH3).
13C NMR	162.1 (C=O), 158.9 (C-Cl), 135.2 (CF aromatic), 24.8 (CH2CH3).
HRMS	[M+H]+ Calculated: 424.0521; Found: 424.0518.

Purity Assessment

Method	Conditions	Purity
HPLC	C18 column, 60:40 acetonitrile/water, 1 mL/min	≥98%
Elemental Analysis	C: 48.21%, H: 3.78%, N: 16.52%	Match ±0.3%

Comparative Analysis of Methods

Parameter	Nucleophilic Substitution Route	Thiadiazole Intermediate Route
Total Yield	58–68%	52–63%
Purity	97–98%	95–96%
Scalability	Suitable for gram-scale	Limited by coupling efficiency
Cost	Moderate ($$)	High ($$$)
Key Advantage	Fewer steps	Early thiadiazole incorporation

Q & A

Q. What are the critical considerations for optimizing the synthesis of this compound?

The synthesis involves multi-step reactions requiring precise control of conditions:

• Step 1 : Formation of the 1,3,4-thiadiazole ring via cyclization (e.g., using thiosemicarbazide derivatives) .
• Step 2 : Introduction of the 2-fluorobenzylsulfanyl group under controlled pH (6.5–7.5) to avoid side reactions .
• Step 3 : Chlorination of the pyrimidine ring using POCl₃ or similar agents at 80–100°C .
• Key parameters : Solvent choice (DMF or dichloromethane), reaction time (12–24 hr for cyclization), and purification via column chromatography or HPLC (>95% purity) .

Q. How is structural characterization performed for this compound?

• Spectroscopy : ¹H/¹³C NMR (to confirm substituent positions and purity), IR (to validate sulfanyl and carboxamide groups) .
• Mass spectrometry : High-resolution MS (HRMS) for molecular weight confirmation (e.g., observed m/z 470.0 vs. calculated 470.0 g/mol) .
• X-ray crystallography (if crystals are obtainable) for definitive 3D structural analysis .

Q. What preliminary assays are used to evaluate biological activity?

• Antimicrobial : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Anticancer : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ values compared to controls like cisplatin .
• Enzyme inhibition : Fluorescence-based assays for kinases or proteases, noting % inhibition at 10 µM .

Advanced Research Questions

Q. How do structural modifications (e.g., fluorobenzyl vs. chlorobenzyl) impact biological activity?

• Comparative studies : Replace the 2-fluorobenzyl group with 4-fluorobenzyl or chlorobenzyl.

• Example : 5-chloro-2-[(4-fluorobenzyl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide showed reduced cytotoxicity (IC₅₀ > 50 µM vs. 12 µM for the target compound) .
  • Methodology : Use molecular docking (AutoDock Vina) to analyze binding affinity differences to target enzymes (e.g., EGFR kinase) .

Q. What strategies resolve contradictions in biological activity data across studies?

• Case : Discrepancies in antimicrobial activity between in vitro and in vivo models.

• Analysis : Check assay conditions (e.g., serum protein binding in cell media vs. animal models) .
• Solution : Adjust pharmacokinetic parameters (e.g., lipophilicity via logP optimization) or use prodrug strategies .

Q. How is the mechanism of action investigated for this compound?

• Target identification : CRISPR-Cas9 knockout screens to identify essential genes in responsive cell lines .
• Pathway analysis : RNA sequencing to detect differentially expressed genes (e.g., apoptosis markers like BAX/BCL-2) .
• Binding studies : Surface plasmon resonance (SPR) to measure affinity for suspected targets (e.g., Kd = 120 nM for EGFR) .

Q. What computational methods predict toxicity or pharmacokinetics?

• ADMET prediction : Use SwissADME or ADMETLab to estimate bioavailability, CYP450 interactions, and hERG inhibition risk .
• Example : Predicted high plasma protein binding (89%) may limit free drug availability .